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Compound of Interest

Compound Name: 2-Amino-5-bromobenzoyl chloride

Cat. No.: B1407685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Amino-5-bromobenzoyl chloride (CAS

No. 1108665-60-6) was publicly available at the time of this writing. The following information is

compiled from data on structurally similar compounds, including other benzoyl chlorides and

bromoanilines. It is imperative to treat 2-Amino-5-bromobenzoyl chloride with the utmost

caution, assuming it possesses a hazard profile similar to or greater than these related

substances. A comprehensive, substance-specific risk assessment should be conducted before

handling.

Hazard Identification and Classification
Based on analogous compounds, 2-Amino-5-bromobenzoyl chloride is anticipated to be a

corrosive and water-reactive substance, likely causing severe skin burns and eye damage. It

may also cause respiratory irritation and could be harmful if swallowed, inhaled, or absorbed

through the skin.

Anticipated GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Water-Reactive -

Contact with water may

liberate toxic gas (Hydrogen

Chloride)

Physical and Chemical Properties (Predicted and
from Related Compounds)
Quantitative data for 2-Amino-5-bromobenzoyl chloride is not readily available. The following

table includes data for related compounds to provide an estimation of its properties.

Property Value (Compound)

Molecular Formula C₇H₅BrClNO

Molecular Weight 234.48 g/mol

Appearance Likely a solid (powder or crystals)

Flash Point
> 110 °C (> 230 °F) (4-Bromobenzoyl chloride)

[1]

Specific Gravity ~1.666 (3-Bromobenzoyl chloride)
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Handling and Storage
Strict adherence to safety protocols is essential when working with this compound.

3.1. Engineering Controls:

Work exclusively in a certified chemical fume hood with good ventilation.

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[2][3][4]

3.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear a flame-retardant lab coat.

Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of

degradation before and during use.

Wear appropriate protective clothing to prevent skin exposure.[3]

Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate cartridge.[4]

3.3. Handling Procedures:

Avoid all personal contact, including inhalation.[5]

Do not eat, drink, or smoke in the laboratory.[6]

Keep containers tightly sealed when not in use.[2][6]

Avoid the formation of dust.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.
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WARNING: To avoid a violent reaction, ALWAYS add the material to water slowly and

cautiously; NEVER add water to the material.[5]

3.4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials.[5]

Keep containers tightly closed and protected from moisture.

Store away from strong oxidizing agents, bases, alcohols, and water.[1]

Emergency Procedures
4.1. First-Aid Measures:

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

4.2. Fire-Fighting Measures:
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or a foam extinguisher.

Unsuitable Extinguishing Media: Do NOT use water, as it will react with the substance to

produce toxic and corrosive hydrogen chloride gas.

Specific Hazards: Thermal decomposition can produce carbon oxides, nitrogen oxides,

hydrogen bromide, and hydrogen chloride.[2][3]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

4.3. Accidental Release Measures:

Evacuate personnel from the area.

Wear appropriate PPE as described in Section 3.2.

Avoid breathing dust and vapors.

Carefully sweep up the spilled solid material, avoiding dust generation, and place it in a dry,

sealed container for disposal.

Do not allow the material to enter drains or waterways.

Experimental Protocols
General Protocol for a Reaction with an Amine (Illustrative Example):

This is a generalized procedure and must be adapted and optimized for specific substrates and

reaction scales. A thorough risk assessment is mandatory before proceeding.

Preparation:

Set up the reaction apparatus (e.g., a three-necked flask with a stirrer, dropping funnel,

and nitrogen inlet) in a chemical fume hood.

Ensure all glassware is thoroughly dried to prevent reaction with moisture.
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The amine substrate and a non-nucleophilic base (e.g., triethylamine or pyridine) are

dissolved in a suitable anhydrous solvent (e.g., dichloromethane or tetrahydrofuran) under

a nitrogen atmosphere.

Reaction:

2-Amino-5-bromobenzoyl chloride is dissolved in the same anhydrous solvent in the

dropping funnel.

The solution of the benzoyl chloride is added dropwise to the stirred solution of the amine

and base at a controlled temperature (typically 0 °C to room temperature) to manage the

exothermic reaction.

Work-up:

After the reaction is complete (monitored by an appropriate technique like TLC or LC-MS),

the reaction mixture is quenched by the slow addition of a saturated aqueous solution of a

mild base (e.g., sodium bicarbonate) or water. Caution: This quenching step can be

exothermic and may release HCl gas.

The aqueous and organic layers are separated.

The aqueous layer is extracted with the organic solvent.

The combined organic layers are washed with brine, dried over an anhydrous drying agent

(e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under

reduced pressure.

Purification:

The crude product is purified by an appropriate method, such as column chromatography

or recrystallization.

Visualizations
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Risk Assessment Control Measures

Safe Handling & Emergency Response

Hazard Identification
(Corrosive, Water-Reactive, Toxic)

Exposure Assessment
(Inhalation, Dermal, Ingestion)

Potential Risks Engineering Controls
(Fume Hood, Eyewash Station)

Mitigated by Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Supplemented by Administrative Controls
(SOPs, Training)

Safe Handling
(Inert Atmosphere, Avoid Water)

Required for

Spill Response
(Evacuate, Contain, Neutralize)

In case of accident

First Aid
(Flush, Fresh Air, Medical Attention)

In case of exposure

Click to download full resolution via product page

Caption: Workflow for Hazard Mitigation when Handling 2-Amino-5-bromobenzoyl Chloride.
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Start: Assemble Dry Glassware
in Fume Hood

Prepare Amine and Base
in Anhydrous Solvent

Prepare 2-Amino-5-bromobenzoyl chloride
in Anhydrous Solvent

Slowly Add Acid Chloride Solution
to Amine Mixture (Controlled Temp)

Quench Reaction Mixture
(Caution: Exothermic)

Liquid-Liquid Extraction

Dry Organic Layer

Solvent Removal

Purify Product
(e.g., Chromatography)

End: Characterize and Store Product

Click to download full resolution via product page

Caption: Illustrative Experimental Workflow for Amide Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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